Cas no 1891729-83-1 (2-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol
• CAS No: 1891729-83-1
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 5962735
• PubChem ID: 117359055
• Update Time: 2025-06-08

2-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol
• 1891729-83-1
• EN300-1907914

• Inchi： 1S/C11H15BrO/c1-8-4-5-10(12)9(6-8)11(2,3)7-13/h4-6,13H,7H2,1-3H3
• InChI Key： KFVNJFKHGRHBGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(C)(C)CO

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol (CAS: 1891729-83-1)

In recent years, the compound 2-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol (CAS: 1891729-83-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and methylated phenyl structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol. Recent publications highlight novel catalytic methods that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study demonstrated the efficacy of palladium-catalyzed cross-coupling reactions in enhancing the stereoselectivity of the compound, which is critical for its biological activity.

Pharmacological investigations have revealed that 2-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol exhibits potent anti-inflammatory and anticancer properties. In vitro and in vivo studies have shown that the compound modulates key signaling pathways, such as NF-κB and MAPK, leading to reduced cytokine production and inhibition of tumor cell proliferation. These findings suggest its potential as a lead compound for developing new therapeutics for chronic inflammatory diseases and certain cancers.

Furthermore, structural-activity relationship (SAR) studies have been conducted to explore modifications of the compound's core structure. Researchers have identified that the bromine atom at the 2-position and the methyl group at the 5-position of the phenyl ring are crucial for its bioactivity. These insights are guiding the design of derivatives with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, the ongoing research on 2-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol (CAS: 1891729-83-1) underscores its therapeutic potential and the importance of continued exploration. Future studies are expected to focus on clinical translation, including preclinical safety assessments and formulation development, to bring this promising compound closer to therapeutic application.